Cas no 20633-84-5 (Luteolin-7-rutinoside)

Luteolin-7-rutinoside structure
Luteolin-7-rutinoside structure
Product Name:Luteolin-7-rutinoside
CAS No:20633-84-5
MF:C27H30O15
MW:594.518109798431
CID:2082322
PubChem ID:329824863
Update Time:2025-04-21

Luteolin-7-rutinoside Chemical and Physical Properties

Names and Identifiers

    • luteolin 7-O-(6''-O-alpha-L-rhamnopyranosyl)-beta-D-glucopyranoside
    • luteolin 7-O-alpha-L-rhamnopyranosyl(1->6)-beta-D-glucopyranoside
    • luteolin 7-O-rutinoside
    • luteolin 7-rutinoside
    • luteolin-7-O-
    • luteolin-7-O-[alpha-L-rhamnopyranosyl(1->6)]-beta-D-glucopyranoside
    • luteolin-7-O-rutinoside
    • luteolin-7-rutinoside
    • Luteolin-7-O-rhamnoside
    • Luteoline-7-rhamnoglucoside
    • Scolymoside
    • BDBM94850
    • 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
    • 20633-84-5
    • EX-A6772
    • SMR001397309
    • HMS2205K19
    • 4H-1-BENZOPYRAN-4-ONE, 7-((6-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-2-(3,4-DIHYDROXYPHENYL)-5-HYDROXY-
    • LUTEOLIN 7-O-.ALPHA.-L-RHAMNOPYRANOSYL-(1->6)-.BETA.-D-GLUCOPYRANOSIDE
    • Luteolin 7-o-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside
    • MS-30557
    • AKOS040733634
    • 2-[3,4-bis(oxidanyl)phenyl]-7-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5R,6S)-6-methyl-3,4,5-tris(oxidanyl)oxan-2-yl]oxymethyl]-3,4,5-tris(oxidanyl)oxan-2-yl]oxy-5-oxidanyl-chromen-4-one
    • Luteolin 7-rutinoside, >=95% (LC/MS-ELSD)
    • LDM9NL7QUS
    • DTXSID201313731
    • HY-N6647
    • 7-Rutinosylluteolin
    • luteolin-7-O-beta-rutinoside
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
    • 4H-1-Benzopyran-4-one, 7-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5-hydroxy-
    • SR-01000870981
    • SR-01000870981-2
    • LUTEOLIN-7-O-.BETA.-D-RUTINOSIDE
    • Scolimoside
    • CHEMBL1714943
    • UNII-LDM9NL7QUS
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-2-oxanyl]oxymethyl]-2-oxanyl]oxy]-1-benzopyran-4-one
    • Skolimoside
    • cid_10461109
    • CS-0066966
    • MLS002473221
    • SCHEMBL23870123
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-chromone
    • LONICERIN
    • G60943
    • DA-75164
    • FL158250
    • Luteolin-7-rutinoside
    • MDL: MFCD03792755
    • Inchi: 1S/C27H30O15/c1-9-20(32)22(34)24(36)26(39-9)38-8-18-21(33)23(35)25(37)27(42-18)40-11-5-14(30)19-15(31)7-16(41-17(19)6-11)10-2-3-12(28)13(29)4-10/h2-7,9,18,20-30,32-37H,8H2,1H3/t9-,18+,20-,21+,22+,23-,24+,25+,26+,27+/m0/s1
    • InChI Key: MGYBYJXAXUBTQF-FOBVWLSUSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=CC(=C2C(C=C(C3C=CC(=C(C=3)O)O)OC2=C1)=O)O

Computed Properties

  • Exact Mass: 594.15847025g/mol
  • Monoisotopic Mass: 594.15847025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 979
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 245Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.8±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 954.0±65.0 °C at 760 mmHg
  • Flash Point: 316.9±27.8 °C
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Luteolin-7-rutinoside Pricemore >>

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